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Compound of Interest

Compound Name: 5-Bromo-2-phenylpyridine

Cat. No.: B1272043 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-phenylpyridine
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for both personal safety and environmental

protection. This guide provides comprehensive, immediate safety and logistical information for

managing 5-Bromo-2-phenylpyridine in a laboratory setting. The following procedures for

operations and disposal are designed to minimize exposure and ensure regulatory compliance.

Hazard Identification and Safety Data
While a specific, comprehensive toxicological profile for 5-Bromo-2-phenylpyridine is not

always readily available, data from structurally similar compounds and available safety data

sheets indicate that it should be handled as a hazardous substance.[1] The primary hazards

are skin and eye irritation, and it may be harmful if swallowed or inhaled.[1][2]

For quick reference, the following table summarizes key safety information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1272043?utm_src=pdf-interest
https://www.benchchem.com/product/b1272043?utm_src=pdf-body
https://www.benchchem.com/product/b1272043?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_5_Bromo_N_phenylpyridin_3_amine.pdf
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 27012-25-5 [3]

Molecular Formula C₁₁H₈BrN [3]

Molecular Weight 234.10 g/mol [3]

Melting Point 73-77 °C [3]

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[3][4][5]

GHS Pictogram Irritant (GHS07) [4]

Signal Word Warning [3][4]

Operational Plan: Safe Handling Protocol
A systematic approach is essential when handling 5-Bromo-2-phenylpyridine to minimize

exposure and maintain a safe laboratory environment.

Preparation and Engineering Controls
Designated Area: All handling of 5-Bromo-2-phenylpyridine should be conducted in a

designated area, preferably within a certified chemical fume hood to control airborne

particulates.[1][6]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.[6]

Assemble Materials: Before starting, gather all necessary equipment, including personal

protective equipment (PPE).

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound.
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Conforming to EN166 (EU) or

NIOSH (US) standards.[6]

Face Shield

Recommended when there is

a significant risk of splashing.

[6][7]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before each use.

[6][8]

Laboratory Coat
Fully buttoned with tight-fitting

cuffs.[6]

Respiratory Protection NIOSH-Approved Respirator

Required when handling the

powder outside of a fume hood

or if dust is generated. A

respirator with a particulate

filter is recommended.[1][6]

Step-by-Step Handling Procedure
Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to control

airborne particulates.[6]

Use a spatula or other appropriate tool to handle the solid material, avoiding the creation

of dust.[6]

Keep the container tightly closed when not in use.[6][9]

Experimental Use:

When charging a reaction vessel, add the weighed compound carefully.
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If the reaction requires an inert atmosphere, ensure it is established before adding the

compound.

Post-Handling:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

[10]

Do not eat, drink, or smoke in the handling area.[1][10]

Disposal Plan: Waste Management Protocol
Proper disposal of 5-Bromo-2-phenylpyridine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
All waste containing 5-Bromo-2-phenylpyridine, including unused product, contaminated

labware (e.g., weigh boats, pipette tips), and cleaning materials, must be segregated as

"Halogenated Organic Waste."[11]

This waste stream must be kept separate from non-halogenated chemical waste.[11]

Waste Collection and Labeling
Use a designated, leak-proof, and clearly labeled waste container for all 5-Bromo-2-
phenylpyridine waste.[11]

The container must be made of a compatible material and kept securely closed when not in

use.[11]

The label must include the words "Hazardous Waste," the full chemical name "5-Bromo-2-
phenylpyridine," and identify the associated hazards.[12]

Storage and Disposal
Store the sealed waste container in a designated, well-ventilated satellite accumulation area,

away from incompatible materials such as strong oxidizing agents.[1][12]
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The ultimate disposal of the waste must be conducted by a licensed hazardous waste

disposal company.[11] High-temperature incineration is the primary recommended disposal

method for pyridine and its derivatives.[11]

Do not dispose of this chemical down the drain or in regular trash.[11][12]

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps in the safe handling and disposal workflow for 5-
Bromo-2-phenylpyridine.
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Start: 
Prepare for Handling

Step 1: Preparation
- Designate fume hood

- Verify emergency equipment

Step 2: Don PPE
- Safety goggles/face shield

- Nitrile/neoprene gloves
- Lab coat

Step 3: Handling
- Weigh and transfer in hood

- Avoid dust generation
- Keep container closed

Step 4: Post-Handling
- Wash hands thoroughly

- Clean work area

Step 5: Waste Segregation
- Collect all contaminated items

- Classify as 'Halogenated Organic Waste'

Step 6: Waste Collection
- Use designated, sealed container

- Label as 'Hazardous Waste' with chemical name

Step 7: Waste Storage
- Store in designated satellite area

- Away from incompatibles

Step 8: Final Disposal
- Arrange pickup by licensed contractor

- Maintain disposal records

End: 
Procedure Complete

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 5-Bromo-2-phenylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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